5-Bromo-3,4-dimethylpyridin-2-amine
Overview
Description
5-Bromo-3,4-dimethylpyridin-2-amine, commonly known as 5-bromo-DMP, is an organic compound with a molecular formula of C7H9BrN2. It is a derivative of pyridine, a heterocyclic aromatic compound found in many natural products. 5-bromo-DMP has been extensively studied due to its wide range of applications in synthetic organic chemistry, biochemistry, and medicinal chemistry. This compound has been used in the synthesis of various drugs, including anti-inflammatory agents, and has been investigated for its potential biological activity.
Scientific Research Applications
Chemical Synthesis and Catalysis
Research has explored the use of 5-Bromo-3,4-dimethylpyridin-2-amine in chemical synthesis. Ji, Li, and Bunnelle (2003) demonstrated its application in selective amination processes, particularly highlighting the chemoselectivity achieved in producing aminopyridine derivatives through palladium-catalyzed reactions (Ji, Li, & Bunnelle, 2003). Similarly, Does and Hertog (2010) investigated the action of potassium amide on methyl-substituted halogenopyridines, including this compound, for the generation of various amination derivatives (Does & Hertog, 2010).
Drug Discovery Intermediates
The compound has been utilized as an intermediate in drug discovery. For instance, Li, Lu, Shen, and Shi (2012) synthesized an intermediate compound using this compound, crucial for the development of new drugs (Li, Lu, Shen, & Shi, 2012).
Pharmacological Applications
In the realm of pharmacology, the chemical's derivatives have been examined for various biological activities. Ahmad et al. (2017) synthesized novel pyridine-based derivatives using this compound and assessed their biological activities, including anti-thrombolytic and biofilm inhibition properties (Ahmad et al., 2017).
Analytical Chemistry
In analytical chemistry, the compound has been used in studies focusing on degradation kinetics and assay methodologies. Dabbene, Brinón, and Bertorello (1997) described the use of derivative spectrophotometry for determining the stability of related compounds in solution (Dabbene, Brinón, & Bertorello, 1997).
Safety and Hazards
“5-Bromo-3,4-dimethylpyridin-2-amine” is associated with several hazard statements including H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
properties
IUPAC Name |
5-bromo-3,4-dimethylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-4-5(2)7(9)10-3-6(4)8/h3H,1-2H3,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAVKJNIMFGZBSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1Br)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90426619 |
Source
|
| Record name | 5-Bromo-3,4-dimethylpyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90426619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
374537-97-0 |
Source
|
| Record name | 5-Bromo-3,4-dimethyl-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=374537-97-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-3,4-dimethylpyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90426619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-3,4-dimethylpyridin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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